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Compound of Interest

Compound Name: BMS-199264

Cat. No.: B12859335

Technical Support Center: BMS-199264

This technical support center provides guidance on improving the solubility of BMS-199264 for
in vitro assays. Below you will find frequently asked questions, a troubleshooting guide, and
detailed experimental protocols to address common challenges researchers face during their
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for creating a stock solution of BMS-1992647

Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration
stock solutions of BMS-199264.[1][2] It can be dissolved in DMSO at a concentration of up to
100 mg/mL (176.20 mM), though sonication may be required to achieve complete dissolution.
[1][2] It is important to use newly opened, anhydrous DMSO as the compound is hygroscopic,
and the presence of water can significantly impact solubility.[1]

Q2: How should | store the BMS-199264 stock solution?

A2: Stock solutions of BMS-199264 in DMSO should be stored under sealed conditions to
protect from moisture.[1] For long-term storage (up to 6 months), it is recommended to store
the solution at -80°C. For shorter-term storage (up to 1 month), -20°C is suitable.[1]

Q3: What is the mechanism of action of BMS-1992647
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A3: BMS-199264 is a potent and selective inhibitor of the mitochondrial F1FO ATP hydrolase,
with an IC50 of 0.5 uM.[2][3] It selectively inhibits the hydrolase activity of the F1FO ATP
synthase without significantly affecting its ATP synthesis activity.[3][4] This selective inhibition
helps to prevent the depletion of ATP during events like myocardial ischemia.[3][4]

Q4: Can | dissolve BMS-199264 directly in aqueous buffers or cell culture media?

A4: Direct dissolution of BMS-199264 in aqueous buffers or cell culture media is not
recommended due to its poor water solubility. To prepare aqueous working solutions, it is
necessary to first create a high-concentration stock solution in DMSO and then dilute it into the
desired aqueous medium.

Troubleshooting Guide

Q1: I've prepared a stock solution of BMS-199264 in DMSO, but | see precipitation when |
dilute it into my aqueous assay buffer. What should | do?

Al: Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic
compounds like BMS-199264. Here are a few troubleshooting steps:

o Decrease the final concentration: The final concentration of BMS-199264 in your assay may
be too high, exceeding its solubility limit in the aqueous buffer. Try lowering the final
concentration.

¢ Increase the percentage of DMSO: While high concentrations of DMSO can be toxic to cells,
a final concentration of up to 0.5% is generally well-tolerated by most cell lines. Ensure your
final DMSO concentration is as high as your experimental system permits without causing
toxicity.

e Use a formulation with co-solvents and surfactants: For in vivo studies and potentially for
challenging in vitro assays, complex formulations can be used to improve solubility. These
include mixtures of DMSO with PEG300, Tween-80, or saline.[1][2] Another option is to use a
formulation containing SBE-3-CD (sulfobutylether-3-cyclodextrin).[1]

¢ Sonication: After diluting the DMSO stock into the aqueous buffer, brief sonication can help
to dissolve any initial precipitate and create a more homogenous solution.[1][2]
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Q2: My BMS-199264 powder is difficult to dissolve in DMSO, even with sonication. What could
be the problem?

A2: If you are having difficulty dissolving BMS-199264 in DMSO, consider the following:

e Quality of DMSO: BMS-199264 is hygroscopic.[1] Ensure you are using a fresh, high-purity,
anhydrous grade of DMSO. Old or improperly stored DMSO may have absorbed moisture,
which can significantly reduce the solubility of the compound.

» Gentle Warming: In addition to sonication, gentle warming of the solution may aid in
dissolution. However, be cautious with heating as it could potentially degrade the compound.
Always monitor the temperature closely and avoid excessive heat. If precipitation occurs
during preparation, heating can be used to aid dissolution.[1]

Quantitative Data Summary

The following table summarizes the solubility of BMS-199264 in various solvent systems.

Solvent System Solubility Notes

Ultrasonic assistance may be
needed. Use of newly opened
DMSO =100 mg/mL (176.20 mM) DMSO is recommended due to

the compound's

hygroscopicity.[1]
DMSO 80 mg/mL (140.96 mM) Sonication is recommended.[2]
10% DMSO, 40% PEG300, o _
) = 2.5 mg/mL (4.41 mM) A clear solution is obtained.[1]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- o _

] ) > 2.5 mg/mL (4.41 mM) A clear solution is obtained.[1]
-CD in Saline)
10% DMSO, 90% Corn Oil > 2.5 mg/mL (4.41 mM) A clear solution is obtained.[1]

Sonication is recommended.
3.3 mg/mL (5.81 mM) Solvents should be added
sequentially.[2]

10% DMSO, 40% PEG300,
5% Tween 80, 45% Saline
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Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

o Weigh out the required amount of BMS-199264 hydrochloride (Molecular Weight: 567.53
g/mol).

e Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of
100 mM.

» Vortex the solution thoroughly.

« If the compound is not fully dissolved, place the vial in an ultrasonic water bath and sonicate
until the solution is clear. Gentle warming can be applied if necessary.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]
Protocol 2: Preparation of a Working Solution using a Co-Solvent Formulation

This protocol is adapted for preparing a 2.5 mg/mL working solution.[1]

Prepare a 25 mg/mL stock solution of BMS-199264 in DMSO.
e In a sterile tube, add 400 pL of PEG300.

e Add 100 pL of the 25 mg/mL BMS-199264 DMSO stock solution to the PEG300 and mix
thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix until a homogenous solution is formed.
e Add 450 pL of saline to the mixture to bring the final volume to 1 mL.

» Vortex the final solution until it is clear.

Protocol 3: Preparation of a Working Solution using SBE-B3-CD

This protocol is for preparing a = 2.5 mg/mL working solution.[1]
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Prepare a 25 mg/mL stock solution of BMS-199264 in DMSO.

Prepare a 20% (w/v) solution of SBE-3-CD in saline.

In a sterile tube, add 900 pL of the 20% SBE-B-CD solution.

Add 100 pL of the 25 mg/mL BMS-199264 DMSO stock solution to the SBE--CD solution.

Vortex the final solution until it is clear.

Visualizations
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Experimental Workflow for BMS-199264 Solution Preparation

Stock Solution Preparation

Weigh BMS-199264 Powder

;

Add Anhydrous DMSO

;

Vortex & Sonicate

;

Aliquot & Store at -80°C

For Experiment

Working Solution Preparation (Dilution)

Thaw Stock Aliquot

A4

Dilute into Assay Buffer

;

Vortex/Sonicate Briefly

;

Use Immediately in Assay

Click to download full resolution via product page

Caption: Workflow for preparing BMS-199264 stock and working solutions.
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Mechanism of Action of BMS-199264

BMS-199264
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Caption: BMS-199264 selectively inhibits the ATP hydrolase activity of F1IFO ATP synthase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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